1,3-Diamino-2,2-diethylpropane

• CAS RN: 38932-69-3
• Molecular Formula: C7H18N2
• Molecular Weight: 130.23 g/mol
• IUPAC Name: 2,2-diethylpropane-1,3-diamine
• InChI: InChI=1S/C7H18N2/c1-3-7(4-2,5-8)6-9/h3-6,8-9H2,1-2H3
• InChI Key: SDIOBNKHLKIWOP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CN)CN

Description

1,3-Diamino-2,2-diethylpropane is a useful research compound. Its molecular formula is C7H18N2 and its molecular weight is 130.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of LiAlH4 (4.66 g) in dry Et2O (100 mL) was cooled in an ice bath, and a solution of 2,2-diethyl-malononitrile (5.0 g) in Et2O (50 mL) was added dropwise at such a rate that the temperature was kept below 20° C. The mixture was stirred overnight at room temperature, cooled in an ice bath, and quenched by adding H2O (5 mL), 2M aqueous NaOH (10 mL) and again H2O (5 mL). The suspension was filtered, the filter cake was washed with Et2O, and the combined filtrates were evaporated to dryness under reduced pressure to give 5.0 g of a clear, light-yellow liquid. 1H NMR (400 MHz, CDCl3) δ 0.80 (t, J=8 Hz, 6H), 1.08 (br s, 4H), 1.22 (q, J=8 Hz, 4H), 2.52 (s, 4H).